Cas no 31241-71-1 (4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride)

• Product Name: 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride
• CAS No: 31241-71-1
• MF: C₁₅H₁₀FNO₃S
• MW: 303.30820608139
• CID: 2132584
• Update Time: 2025-06-13

4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-2-PHENYL-6-QUINOLINESULFONYL FLUORIDE
• 4-oxo-2-phenyl-1H-quinoline-6-sulfonic acid,fluoride
• 6-Quinolinesulfonyl fluoride, 4-hydroxy-2-phenyl-
• PLKAKDFVEVGIBV-UHFFFAOYSA-N
• 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride #
• 4-Hydroxy-2-phenyl-6-quinolinesulfonic acid fluoride
• 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride

• Inchi： 1S/C15H10FNO3S/c16-21(19,20)11-6-7-13-12(8-11)15(18)9-14(17-13)10-4-2-1-3-5-10/h1-9H,(H,17,18)
• InChI Key： PLKAKDFVEVGIBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C(C=C(C3C=CC=CC=3)N2)=O)C=1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 546
• Topological Polar Surface Area: 71.6

Additional information on 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride

Comprehensive Overview of 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride (CAS No. 31241-71-1)

4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride (CAS No. 31241-71-1) is a specialized sulfonyl fluoride derivative with significant applications in organic synthesis and medicinal chemistry. This compound belongs to the quinoline family, a class of heterocyclic compounds widely studied for their bioactive properties. The presence of both hydroxy and sulfonyl fluoride functional groups makes it a versatile intermediate for designing pharmaceutical agents and biochemical probes.

In recent years, the demand for sulfonyl fluoride-containing compounds has surged due to their role in click chemistry and covalent drug discovery. Researchers are particularly interested in 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride for its potential in targeted protein modification, a hot topic in precision medicine. Its unique structure allows for selective interactions with biological targets, making it valuable for proteomics studies and enzyme inhibition.

The compound's synthetic utility is another area of focus. As a building block, it enables the construction of complex quinoline-based scaffolds, which are prevalent in antimalarial and anticancer drugs. Its fluorosulfate group is highly reactive, facilitating efficient cross-coupling reactions and ligand design. This reactivity aligns with the growing trend of late-stage functionalization in drug development, a strategy that reduces synthetic steps and improves molecular diversity.

From an analytical chemistry perspective, 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride is characterized by advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and stability, critical for research-grade applications. The compound's solubility in common organic solvents like DMSO and methanol further enhances its practicality in laboratory settings.

Environmental and safety considerations are also paramount when handling this compound. While not classified as hazardous, proper storage conditions (e.g., anhydrous environments) are recommended to maintain its integrity. Its low toxicity profile compared to other reactive intermediates makes it a safer choice for high-throughput screening and industrial-scale synthesis.

In summary, 4-Hydroxy-2-phenyl-6-quinolinesulfonyl fluoride (CAS No. 31241-71-1) is a multifaceted compound with broad relevance in drug discovery, chemical biology, and material science. Its structural features and reactivity position it as a key player in advancing innovative therapeutics and diagnostic tools. As research continues to explore its potential, this compound is poised to remain a focal point in cutting-edge science.